Cas no 53637-25-5 (Ethylene glycol bis(propylene glycol-b-ethylene glycol) ether)

• Product Name: Ethylene glycol bis(propylene glycol-b-ethylene glycol) ether
• CAS No: 53637-25-5
• MF: C₁₂H₂₆O₆
• MW: 266.331244945526
• CID: 366933
• PubChem ID: 12531809
• Update Time: 2025-04-19

Ethylene glycol bis(propylene glycol-b-ethylene glycol) ether Chemical and Physical Properties

Names and Identifiers

• Ethylene glycol bis(propylene glycol-b-ethylene glycol) ether
• Polyethylene oxide-polypropylene oxide copolymer
• Polyethylene-polypropylene glycol
• Polyethylene-propylene glycol diethylene glycol ether
• Polyoxyethylene-polyoxypropylene copolymer
• Polyoxyethylene-polyoxypropylene polymer
• 53637-25-5
• 4,7,10,13-TETRAOXAHEXADECANE-2,15-DIOL
• 1-[2-[2-[2-(2-hydroxypropoxy)ethoxy]ethoxy]ethoxy]propan-2-ol
• Ethylene glycol bis(propylene glycol-b-ethylene glycol)ether

• Inchi： 1S/C12H26O6/c1-11(13)9-17-7-5-15-3-4-16-6-8-18-10-12(2)14/h11-14H,3-10H2,1-2H3
• InChI Key： FWSQTYSSARGHQF-UHFFFAOYSA-N
• SMILES： O(CCOCCOCCOCC(C)O)CC(C)O

Computed Properties

• Exact Mass: 266.17293854g/mol
• Monoisotopic Mass: 266.17293854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 36.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 77.4Ų

Experimental Properties

• Color/Form: liquid
• Density: 1.017 g/mL at 25 °C(lit.)
• Melting Point: −32 °C(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.453(lit.)
• Solubility: Not available

Ethylene glycol bis(propylene glycol-b-ethylene glycol) ether Security Information

• WGK Germany：1